Cas no 43171-59-1 (1,3-Benzenediamine,4-chloro-2-methyl-)

1,3-Benzenediamine,4-chloro-2-methyl- structure
43171-59-1 structure
Product Name:1,3-Benzenediamine,4-chloro-2-methyl-
CAS No:43171-59-1
MF:C7H9ClN2
MW:156.612760305405
CID:333154
PubChem ID:93243
Update Time:2025-04-19

1,3-Benzenediamine,4-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine,4-chloro-2-methyl-
    • 4-chloro-2-methylbenzene-1,3-diamine
    • DTXSID30962945
    • 43171-59-1
    • Inchi: 1S/C7H9ClN2/c1-4-6(9)3-2-5(8)7(4)10/h2-3H,9-10H2,1H3
    • InChI Key: YVNQCASJZRKYQY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C)=C1N)N

Computed Properties

  • Exact Mass: 156.045
  • Monoisotopic Mass: 156.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.281
  • Boiling Point: 305.5°C at 760 mmHg
  • Flash Point: 138.5°C
  • Refractive Index: 1.647
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